Cas no 102639-04-3 (L-Phenylalanine, N-[[(1,1-dimethylethyl)amino]carbonyl]-)

• Product name: L-Phenylalanine, N-[[(1,1-dimethylethyl)amino]carbonyl]-
• CAS No: 102639-04-3
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• MDL: MFCD10011755
• CID: 1134318
• PubChem ID: 14796014

L-Phenylalanine, N-[[(1,1-dimethylethyl)amino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, N-[[(1,1-dimethylethyl)amino]carbonyl]-
• SCHEMBL7264947
• 102639-04-3
• MFCD10011755
• (2S)-2-[(TERT-BUTYLCARBAMOYL)AMINO]-3-PHENYLPROPANOIC ACID
• AKOS010374053
• (2S)-2-(tert-butylcarbamoylamino)-3-phenylpropanoic acid
• (S)-2-(3-(tert-butyl)ureido)-3-phenylpropanoic acid

• MDL： MFCD10011755
• Inchi： InChI=1S/C14H20N2O3/c1-14(2,3)16-13(19)15-11(12(17)18)9-10-7-5-4-6-8-10/h4-8,11H,9H2,1-3H3,(H,17,18)(H2,15,16,19)/t11-/m0/s1
• InChI Key： ISBGFPVRVBCWAW-NSHDSACASA-N
• SMILES： CC(C)(C)NC(=O)NC(CC1=CC=CC=C1)C(=O)O

Computed Properties

• Exact Mass: 264.1475
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 78.43